Cas no 115540-42-6 (1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI))

1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI) structure
115540-42-6 structure
Product Name:1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI)
CAS No:115540-42-6
MF:C28H44F2O3
MW:466.643976211548
CID:172142
PubChem ID:6439248
Update Time:2025-04-19

1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI)
    • (1R,3S,5E)-5-[(2E)-2-[(3aS,7aR)-1-(6,6-difluoro-7-hydroxy-7-methyloctan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • 1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-met
    • 24,24-difluoro-24-homo-1,25-dihydroxyvitamin D3
    • 1,3-Cyclohexanediol, 5-((1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene)ethylidene)-4-methylene-, (1R-(1alpha(R*),3abeta,4E(1R*,3S*,5Z),7aalpha))-
    • 24,24-DFHDC
    • 24,24-Difluoro-24-homo-1alpha,25-dihydroxycholecalciferol
    • 24aF2-Homo-1,25(OH)2D3
    • 24a-Homo-24,24-difluoro-1alpha,25-dihydroxyvitamin D3
    • BYSQJLGAMANIHA-DISCJWLBSA-N
    • 115540-42-6
    • Inchi: 1S/C28H44F2O3/c1-18(8-6-15-28(29,30)26(3,4)33)23-12-13-24-20(9-7-14-27(23,24)5)10-11-21-16-22(31)17-25(32)19(21)2/h10-11,18,22-25,31-33H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11+/t18?,22-,23?,24+,25+,27-/m1/s1
    • InChI Key: BYSQJLGAMANIHA-DISCJWLBSA-N
    • SMILES: FC(C(C)(C)O)(CCCC(C)C1CC[C@H]2/C(=C/C=C3/C(=C)[C@H](C[C@@H](C/3)O)O)/CCC[C@]12C)F

Computed Properties

  • Exact Mass: 466.325852
  • Monoisotopic Mass: 466.325852
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 784
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 5.7

Experimental Properties

  • Density: 1.11
  • Boiling Point: 591.3°Cat760mmHg
  • Flash Point: 311.4°C
  • Refractive Index: 1.53

1,3-Cyclohexanediol,5-[[1-(5,5-difluoro-6-hydroxy-1,6-dimethylheptyl)octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,[1R-[1a(R*),3ab,4E(1R*,3S*,5Z),7aa]]- (9CI) Related Literature

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